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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843

Essential guidance for the safe and compliant disposal of Aviglycine, ensuring the protection
of personnel and the environment.

Aviglycine, an inhibitor of ethylene biosynthesis, requires careful handling and disposal due to
its potential hazards. This document provides detailed procedures for the proper disposal of
Aviglycine, in line with safety and regulatory standards, to support researchers, scientists, and
drug development professionals in maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Aviglycine is considered a hazardous substance and is very toxic to aquatic organisms.[1] It is
crucial to avoid release into the environment.[1] Personal protective equipment, including
chemical goggles, gloves, and a particulate respirator, should be worn when handling this
compound.[1]

Step-by-Step Disposal Procedures

All waste containing Aviglycine must be handled in accordance with local, state, and federal
regulations.[1]

» Waste Identification and Segregation:

o Label all waste containers clearly as "Hazardous Waste: Aviglycine."
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o Segregate Aviglycine waste from other chemical waste streams to prevent accidental
mixing with incompatible substances, such as oxidizing agents (e.g., nitrates, oxidizing
acids, chlorine bleaches).[1]

e For Unused or Expired Aviglycine:

o If recycling options are not available through the manufacturer, the chemical must be
disposed of as hazardous waste.[1]

o Consult with your institution's Environmental Health and Safety (EHS) department or a
licensed waste management authority to identify a suitable treatment or disposal facility.[1]

o For Contaminated Materials (e.g., personal protective equipment, labware):

o Place all contaminated solid waste into a suitable, labeled container for hazardous waste
disposal.[1]

o If dealing with solutions, collect all wash water for treatment before disposal.[1]
e Container Disposal:
o Once empty, containers that held Aviglycine should be punctured to prevent re-use.[1]

o Dispose of the punctured containers at an authorized landfill, following all applicable
regulations.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Minor Spills:
* Remove all sources of ignition.[1]
¢ Clean up spills immediately.[1]

e Avoid contact with skin and eyes by using appropriate personal protective equipment.[1]
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e Use dry clean-up procedures and avoid generating dust.[1]
» Place the spilled material in a suitable, labeled container for waste disposal.[1]
» Contain the spillage to prevent environmental release.[1]

Major Spills:

Alert personnel in the area and contact emergency responders, providing them with the
location and nature of the hazard.[1]

Avoid all personal contact, including inhalation.[1]

Wear protective clothing if there is a risk of exposure.[1]

Contain the spillage to prevent environmental release.[1]

Quantitative Safety Data

The following table summarizes key toxicological data for Aviglycine.

Data Point Value Species
Oral LD50 500 mg/kg Mouse
Oral LD50 >5,000 mg/kg Rat
Inhalation LC50/4h >5 g/m3 Rat

Source: Cayman Chemical Safety Data Sheet[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Aviglycine.
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Caption: Aviglycine Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Aviglycine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665843#aviglycine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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